Cas no 1343984-63-3 (2-cyclopropyl-2-(ethylamino)-3-(1H-pyrazol-1-yl)propanoic acid)

• Product Name: 2-cyclopropyl-2-(ethylamino)-3-(1H-pyrazol-1-yl)propanoic acid
• CAS No: 1343984-63-3
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 6007558
• PubChem ID: 63919498
• Update Time: 2025-10-31

2-cyclopropyl-2-(ethylamino)-3-(1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-(ethylamino)-3-(1H-pyrazol-1-yl)propanoic acid
• AKOS013234342
• 1343984-63-3
• EN300-1140176

• Inchi： 1S/C11H17N3O2/c1-2-12-11(10(15)16,9-4-5-9)8-14-7-3-6-13-14/h3,6-7,9,12H,2,4-5,8H2,1H3,(H,15,16)
• InChI Key： WXEJNCMIVXEAHQ-UHFFFAOYSA-N
• SMILES： OC(C(CN1C=CC=N1)(C1CC1)NCC)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 67.2Ų

Additional information on 2-cyclopropyl-2-(ethylamino)-3-(1H-pyrazol-1-yl)propanoic acid

Exploring the Potential of 2-Cyclopropyl-2-(ethylamino)-3-(1H-pyrazol-1-yl)propanoic Acid (CAS No. 1343984-63-3) in Modern Research

In the rapidly evolving field of medicinal chemistry, 2-cyclopropyl-2-(ethylamino)-3-(1H-pyrazol-1-yl)propanoic acid (CAS No. 1343984-63-3) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclopropyl and pyrazole moieties, offers a promising scaffold for drug discovery and biochemical research. Researchers are increasingly focusing on its potential applications in targeting enzyme modulation and receptor interactions, aligning with the growing demand for novel therapeutic agents.

The structural complexity of 2-cyclopropyl-2-(ethylamino)-3-(1H-pyrazol-1-yl)propanoic acid makes it a versatile candidate for studying small-molecule inhibitors and metabolic pathways. Its ethylamino and propanoic acid functional groups contribute to its solubility and bioavailability, critical factors in pharmaceutical development. Recent studies highlight its relevance in addressing oxidative stress and inflammatory responses, topics that dominate current health and wellness discussions.

One of the most searched questions in scientific forums is: "How does 2-cyclopropyl-2-(ethylamino)-3-(1H-pyrazol-1-yl)propanoic acid interact with biological systems?" Preliminary data suggest that its pyrazole ring may play a key role in binding to specific protein targets, a feature leveraged in precision medicine approaches. This aligns with the broader trend of personalized therapeutics, a hot topic in AI-driven drug discovery.

From a synthetic chemistry perspective, the CAS No. 1343984-63-3 compound exemplifies advancements in heterocyclic chemistry. Its synthesis often involves multicomponent reactions, a technique gaining traction due to its efficiency and sustainability—a nod to the green chemistry movement. Researchers are also exploring its derivatives for improved pharmacokinetic profiles, addressing common challenges like drug metabolism and half-life extension.

In the context of biomolecular engineering, this compound’s three-dimensional structure offers insights into steric effects and conformational stability. These properties are crucial for designing next-generation biologics, another area of intense public and scientific interest. As the demand for non-opioid pain management solutions rises, derivatives of 2-cyclopropyl-2-(ethylamino)-3-(1H-pyrazol-1-yl)propanoic acid are being evaluated for their analgesic potential.

The compound’s relevance extends to agricultural chemistry, where its pyrazole core is investigated for plant growth regulation. This application resonates with global concerns about food security and sustainable farming. Additionally, its low environmental persistence makes it an attractive alternative to traditional agrochemicals.

In summary, 2-cyclopropyl-2-(ethylamino)-3-(1H-pyrazol-1-yl)propanoic acid (CAS No. 1343984-63-3) represents a multifaceted tool for researchers across disciplines. Its integration into high-throughput screening platforms and computational modeling studies underscores its potential to address some of today’s most pressing scientific challenges. As interest in structure-activity relationships grows, this compound is poised to remain at the forefront of innovation.